1-(4-bromophenyl)ethanone (4,5-dimethyl-1,3-thiazol-2-yl)hydrazone

• IUPAC Name: N-[(Z)-1-(4-bromophenyl)ethylideneamino]-4,5-dimethyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H14BrN3S/c1-8-10(3)18-13(15-8)17-16-9(2)11-4-6-12(14)7-5-11/h4-7H,1-3H3,(H,15,17)/b16-9-
• InChI Key: IHJQCJNVJAQLIW-SXGWCWSVSA-N
• Canonical SMILES: CC1=C(SC(=N1)NN=C(C)C2=CC=C(C=C2)Br)C
• Isomeric SMILES: CC1=C(SC(=N1)N/N=C(/C)\C2=CC=C(C=C2)Br)C
• Molecular Formula: C13H14BrN3S
• Molecular Weight: 324.24 g/mol

Description

1-(4-bromophenyl)ethanone (4,5-dimethyl-1,3-thiazol-2-yl)hydrazone, commonly known as BPEH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BPEH is a hydrazone derivative that has shown promising results in the synthesis of various organic compounds, as well as in the development of new drugs.

Mechanism of Action

The exact mechanism of action of BPEH is not well understood. However, it is believed that the compound acts as a hydrazone derivative that can undergo condensation reactions with various carbonyl compounds. This property of BPEH makes it an attractive candidate for organic synthesis.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of BPEH. However, some studies have suggested that the compound may have potential applications in the treatment of cancer and neurodegenerative diseases. BPEH has also been shown to possess antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPEH is its ease of synthesis. The compound can be synthesized using simple and readily available reagents, making it an attractive candidate for organic synthesis. However, the compound has some limitations in lab experiments. BPEH is relatively unstable and can decompose under certain conditions, which can affect the yield and purity of the final product.

Future Directions

There are several future directions for the research on BPEH. One potential area of research is the development of new synthetic methods for the compound. Another area of research is the investigation of the potential applications of BPEH in the development of new drugs. Additionally, the mechanism of action of BPEH needs to be further elucidated to fully understand its potential applications in various fields.

Synthesis Methods

BPEH can be synthesized by reacting 4-bromophenacyl bromide with 4,5-dimethyl-2-thiohydrazide in the presence of a base such as triethylamine. The reaction takes place in anhydrous dichloromethane at room temperature. The resulting product is then purified by column chromatography using a mixture of ethyl acetate and hexane as the eluent.

Scientific Research Applications

BPEH has been extensively used in scientific research, particularly in the field of organic synthesis. The compound has been used as a key intermediate in the synthesis of various organic compounds, including heterocyclic compounds, amino acids, and peptides. BPEH has also been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis, material science, and medicinal chemistry.